Cas no 144-44-5 (Pyrrolidinium,1,1'-(1,5-pentanediyl)bis[1-methyl-)

Pyrrolidinium,1,1'-(1,5-pentanediyl)bis[1-methyl- structure
144-44-5 structure
Product Name:Pyrrolidinium,1,1'-(1,5-pentanediyl)bis[1-methyl-
CAS No:144-44-5
MF:C15H32N2
MW:240.427984237671
CID:177366
PubChem ID:5850
Update Time:2025-04-19

Pyrrolidinium,1,1'-(1,5-pentanediyl)bis[1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(Pentamethylene)bis(1-methylpyrrolidinium)
    • Pentapyrrolidinium
    • Pentolinium
    • Pentolonium
    • pentolinium ion
    • 1,1'-Pentamethylenebis(1-methylpyrrolidinium)
    • 1,1'-(Pentamethylene)bis(1-methylpyrrolidine-1-ium)
    • 1,1'-(1,5-Pentanediyl)bis(1-methylpyrrolidin-1-ium)
    • Pentolonum
    • ULL76WPU5X
    • SCHEMBL210048
    • CCG-204970
    • 1-methyl-1-[5-(1-methylpyrrolidin-1-ium-1-yl)pentyl]pyrrolidin-1-ium
    • CHEMBL1271
    • Q7165260
    • DB01090
    • NCGC00094207-05
    • AB00053826
    • PYRROLIDINIUM 1,1'-(1,5-PENTANEDIYL)BIS-(1-METHYL-
    • PENTOLONIUM [WHO-DD]
    • DTXSID5048554
    • 1,1'-pentane-1,5-diylbis(1-methylpyrrolidinium)
    • 144-44-5
    • Pentolinium cation
    • NS00041352
    • UNII-ULL76WPU5X
    • pentolineum
    • BRD-K44942604-322-01-4
    • 1,1/'-(Pentamethylene)bis(1-methylpyrrolidinium)
    • Pyrrolidinium, 1,1'-(1,5-pentanediyl)bis(1-methyl-
    • CHEBI:347401
    • BRD-K44942604-346-05-4
    • BRD-K44942604-346-04-7
    • Pyrrolidinium,1,1'-(1,5-pentanediyl)bis[1-methyl-
    • Inchi: 1S/C15H32N2/c1-16(12-6-7-13-16)10-4-3-5-11-17(2)14-8-9-15-17/h3-15H2,1-2H3/q+2
    • InChI Key: XSBSKEQEUFOSDD-UHFFFAOYSA-N
    • SMILES: [N+]1(C)(CCCCC[N+]2(C)CCCC2)CCCC1

Computed Properties

  • Exact Mass: 240.25676
  • Monoisotopic Mass: 240.257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 2
  • Tautomer Count: nothing
  • XLogP3: 2.4
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0
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